10.1039/B512826A | On the reaction of diphenylketene with isocyanides

On the reaction of diphenylketene with isocyanides

Organic & Biomolecular Chemistry Pub Date: 2005-10-25 DOI: 10.1039/B512826A

Abstract

The products obtained from the reaction of diphenylketene with a variety of isocyanides are shown to depend heavily on the concentration of diphenylketene; a high concentration results in the precedented dioxolane derivatives, at much lower concentrations the reactions follow an alternative course and polycyclic β-lactams are generated by a cascade of formal pericyclic reactions.

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Journal Name：Organic & Biomolecular Chemistry

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